Cas no 436086-89-4 (4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde)

• Product Name: 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde
• CAS No: 436086-89-4
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03074493
• CID: 335273
• PubChem ID: 795473
• Update Time: 2025-10-29

4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((1H-Pyrazol-1-yl)methyl)-4-methoxybenzaldehyde
• 4-methoxy-3-(1H-pyrazol-1-ylmethyl)benzaldehyde
• 4-methoxy-3-(pyrazol-1-ylmethyl)benzaldehyde
• 4-Methoxy-3-pyrazol-1-ylmethyl-benzaldehyde
• Benzaldehyde, 4-methoxy-3-(1H-pyrazol-1-ylmethyl)-
• 4-methoxy-3-(1H-pyrazol-1-ylmethyl)benzaldehyde(SALTDATA: FREE)
• 4-methoxy-3-(pyrazolylmethyl)benzaldehyde
• 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde
• SR-01000318613
• 3-[(1h-pyrazol-1-yl)methyl]-4-methoxybenzaldehyde
• 4-Methoxy-3-pyrazol-1-ylmethyl-benzaldehyd e
• CS-0217888
• AK-968/41170338
• DTXSID10355275
• EN300-92254
• BB 0240577
• Benzaldehyde,4-methoxy-3-(1H-pyrazol-1-ylmethyl)-
• MFCD03074493
• FT-0767398
• SR-01000318613-1
• 436086-89-4
• VS-00847
• Z275127628
• AKOS000266420
• DB-028470
• ALBB-000209
• STK252160
• BBL001409

• MDL： MFCD03074493
• Inchi： 1S/C12H12N2O2/c1-16-12-4-3-10(9-15)7-11(12)8-14-6-2-5-13-14/h2-7,9H,8H2,1H3
• InChI Key： KLYOPVOHCSPLEG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=CC=1CN1C=CC=N1

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12000
• LogP: 1.75250

4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde

Comprehensive Overview of 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde (CAS No. 436086-89-4)

4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde (CAS No. 436086-89-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzaldehyde core modified with a methoxy group and a pyrazole moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining aromatic and heterocyclic elements, makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies. The compound’s pyrazole ring, a common pharmacophore, enhances its binding affinity to biological targets, making it a hotspot in medicinal chemistry.

From an industrial perspective, CAS No. 436086-89-4 is synthesized through multi-step organic reactions, often involving Vilsmeier-Haack formylation or nucleophilic substitution techniques. Its purity and stability are critical for downstream applications, prompting advancements in analytical methods like HPLC and NMR for quality control. Environmental and regulatory compliance also drive innovations in green chemistry approaches for its production.

The compound’s relevance extends to agrochemicals, where its structural motifs are explored for developing next-generation pesticides and herbicides. With increasing global emphasis on sustainable agriculture, 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde is studied for its eco-friendly derivatives that minimize ecological impact while maintaining efficacy.

In the context of AI-driven drug design, this compound is frequently referenced in cheminformatics databases. Computational models leverage its structural features to predict bioactivity, reflecting the intersection of machine learning and chemical research. Such trends resonate with search queries like "benzaldehyde derivatives in drug discovery" or "pyrazole-based agrochemicals," highlighting its interdisciplinary appeal.

For suppliers and manufacturers, optimizing the cost-efficiency of producing CAS No. 436086-89-4 remains a priority. Scalable synthesis routes and catalysis innovations are key focus areas, addressing market demands for high-volume, high-purity batches. Additionally, patent landscapes reveal competitive developments, with companies securing IP for novel applications of this compound.

In summary, 4-methoxy-3-[(1H-pyrazol-1-yl)methyl]benzaldehyde exemplifies the convergence of synthetic chemistry, pharmacology, and sustainability. Its multifaceted utility ensures continued relevance in scientific and industrial domains, driven by evolving research trends and technological advancements.